Cas no 2307778-51-2 (rac-methyl (1R,5R)-2-azabicyclo3.2.0heptane-1-carboxylate hydrochloride, cis)

• Product Name: rac-methyl (1R,5R)-2-azabicyclo3.2.0heptane-1-carboxylate hydrochloride, cis
• CAS No: 2307778-51-2
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 5412332
• PubChem ID: 132365153
• Update Time: 2025-10-30

rac-methyl (1R,5R)-2-azabicyclo3.2.0heptane-1-carboxylate hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• 2307778-51-2
• 2155840-01-8
• Methyl (1S,5S)-2-azabicyclo[3.2.0]heptane-1-carboxylate;hydrochloride
• AKOS034825096
• EN300-1272862
• rac-methyl (1R,5R)-2-azabicyclo[3.2.0]heptane-1-carboxylate hydrochloride
• Z3018082417
• 2-Azabicyclo[3.2.0]heptane-1-carboxylic acid, methyl ester, hydrochloride (1:1), (1R,5R)-rel-
• rac-methyl (1R,5R)-2-azabicyclo3.2.0heptane-1-carboxylate hydrochloride, cis

• Inchi： 1S/C8H13NO2.ClH/c1-11-7(10)8-4-2-6(8)3-5-9-8;/h6,9H,2-5H2,1H3;1H/t6-,8-;/m0./s1
• InChI Key： CCFXXWACGCJWTL-QMGYSKNISA-N
• SMILES： Cl.O(C)C([C@]12CC[C@H]1CCN2)=O

Computed Properties

• Exact Mass: 191.0713064g/mol
• Monoisotopic Mass: 191.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-methyl (1R,5R)-2-azabicyclo3.2.0heptane-1-carboxylate hydrochloride, cis

Research Brief on rac-methyl (1R,5R)-2-azabicyclo[3.2.0]heptane-1-carboxylate hydrochloride, cis (CAS: 2307778-51-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel bicyclic compounds, particularly those with azabicyclo scaffolds. Among these, rac-methyl (1R,5R)-2-azabicyclo[3.2.0]heptane-1-carboxylate hydrochloride, cis (CAS: 2307778-51-2) has emerged as a compound of interest due to its unique structural features and potential pharmacological applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and biological relevance.

The compound, characterized by its bicyclic structure and carboxylate moiety, has been investigated for its role as a chiral building block in the synthesis of complex pharmaceutical agents. Recent studies have demonstrated its utility in asymmetric synthesis, where its rigid framework serves as a template for the construction of stereochemically defined molecules. The hydrochloride salt form enhances its solubility and stability, making it suitable for further derivatization and biological evaluation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways to obtain rac-methyl (1R,5R)-2-azabicyclo[3.2.0]heptane-1-carboxylate hydrochloride, cis with high enantiomeric purity. The study employed a combination of enzymatic resolution and chiral chromatography to achieve >99% enantiomeric excess (ee). The optimized synthetic route not only improved yield but also reduced the environmental impact by minimizing the use of hazardous reagents.

Another key area of research has been the compound's potential as a precursor for neuroactive agents. Preliminary in vitro studies have shown that derivatives of this scaffold exhibit affinity for nicotinic acetylcholine receptors (nAChRs), suggesting possible applications in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

Despite its promise, challenges remain in the large-scale production and application of rac-methyl (1R,5R)-2-azabicyclo[3.2.0]heptane-1-carboxylate hydrochloride, cis. Issues such as cost-effective synthesis, scalability, and regulatory compliance need to be addressed to facilitate its transition from the laboratory to clinical development. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, rac-methyl (1R,5R)-2-azabicyclo[3.2.0]heptane-1-carboxylate hydrochloride, cis represents a promising candidate in the realm of medicinal chemistry. Its unique structural attributes and versatile applications underscore the need for continued research and development. Future studies should focus on expanding its therapeutic potential and optimizing synthetic methodologies to meet the demands of drug discovery and development.